Cas no 345970-48-1 (Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-)

Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]- structure
345970-48-1 structure
Product Name:Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-
CAS No:345970-48-1
MF:C14H17N3O4S2
MW:355.432480573654
CID:1464012
PubChem ID:9998322
Update Time:2025-04-20

Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-
    • 4-[2-[(4-aminophenyl)sulfonylamino]ethyl]benzenesulfonamide
    • aromatic/heteroaromatic sulfonamide 17
    • DTXSID60433956
    • 345970-48-1
    • SCHEMBL13030968
    • 4-amino-N-[2-(4-sulfamoylphenyl)ethyl]benzene-1-sulfonamide
    • BDBM10872
    • CHEMBL7146
    • Inchi: 1S/C14H17N3O4S2/c15-12-3-7-14(8-4-12)23(20,21)17-10-9-11-1-5-13(6-2-11)22(16,18)19/h1-8,17H,9-10,15H2,(H2,16,18,19)
    • InChI Key: WODATDPNMUWSHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NCCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 355.06621
  • Monoisotopic Mass: 355.06604838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 132.35
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